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Compound of Interest

Compound Name: Nealbarbital

CAS No.: 561-83-1

Cat. No.: B1204100

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Nealbarbital (5-allyl-5-neopentylbarbituric acid), a barbiturate derivative developed in the

1950s, was formerly used for its sedative and hypnotic properties.[1][2][3][4][5] As with many

small molecule drug candidates, a thorough understanding of its physicochemical properties is

paramount for formulation development, assessing bioavailability, and ensuring therapeutic

efficacy and safety. This technical guide provides a comprehensive overview of the core

solubility and stability characteristics of nealbarbital, offering both foundational knowledge and

actionable experimental protocols for its detailed characterization.

Nealbarbital: Core Physicochemical Properties
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Property Value Source

Chemical Name
5-allyl-5-neopentylbarbituric

acid
[6]

Synonyms
Nealbarbitone, Censedal,

Neallymal, Nevental
[6][7]

CAS Number 561-83-1 [1][8][9]

Molecular Formula C12H18N2O3 [8][9][10]

Molecular Weight 238.28 g/mol [2][8][9][10]

Chemical Structure
Chemical structure of

nealbarbital
[10]

Part 1: Solubility Profile of Nealbarbital
The solubility of an active pharmaceutical ingredient (API) is a critical determinant of its

dissolution rate and, consequently, its absorption and bioavailability. Nealbarbital's structure,

with its barbituric acid ring and lipophilic allyl and neopentyl side chains, suggests a complex

solubility profile.

Qualitative and Quantitative Solubility Data
Qualitative assessments indicate that nealbarbital is practically insoluble in water and

petroleum ether.[6] It exhibits moderate solubility in chloroform and is freely soluble in organic

solvents such as alcohol, ether, and acetone.[6] Notably, its solubility increases in aqueous

alkaline solutions, a characteristic feature of barbiturates due to the acidic nature of the protons

on the barbituric acid ring.

While precise, experimentally determined quantitative solubility data for nealbarbital is not

readily available in the public domain, the following table provides a framework for the types of

data that should be generated.

Table of Nealbarbital Solubility (Illustrative)
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Solvent System Solubility (mg/mL) at 25°C Method

Purified Water < 0.1 (Expected) Shake-Flask

0.1 N HCl < 0.1 (Expected) Shake-Flask

Phosphate Buffer (pH 7.4) Low (Expected) Shake-Flask

0.1 N NaOH > 1.0 (Expected) Shake-Flask

Ethanol High (Expected) Shake-Flask

Propylene Glycol Moderate to High (Expected) Shake-Flask

Chloroform Moderate (Expected) Shake-Flask

Acetone High (Expected) Shake-Flask

Key Physicochemical Parameters Influencing Solubility
pKa (Acid Dissociation Constant): The barbituric acid moiety of nealbarbital contains acidic

protons. The pKa value is crucial for predicting how solubility will change with pH. For many

barbiturates, the pKa is in the range of 7-8. Below this pKa, the un-ionized, less soluble form

predominates. Above the pKa, the ionized, more water-soluble salt form is prevalent.

LogP (Octanol-Water Partition Coefficient): The LogP value is a measure of a compound's

lipophilicity. A computed XLogP3 value for nealbarbital is 2.1, suggesting a moderate

degree of lipophilicity.[10] This value is consistent with its poor aqueous solubility and better

solubility in organic solvents. An experimentally determined LogP is essential for accurate

biopharmaceutical modeling.

Experimental Protocol for Determining Equilibrium
Solubility (Shake-Flask Method)
The shake-flask method is a gold-standard technique for determining the thermodynamic

equilibrium solubility of a compound.

Objective: To determine the saturation solubility of nealbarbital in various solvents.

Materials:
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Nealbarbital powder

Selected solvents (e.g., water, buffers of various pH, ethanol, propylene glycol)

Scintillation vials or glass flasks with screw caps

Orbital shaker or wrist-action shaker in a temperature-controlled environment

Centrifuge

Calibrated analytical balance

HPLC with a validated quantitative method for nealbarbital

Procedure:

Preparation: Add an excess amount of nealbarbital powder to a series of vials, each

containing a known volume of the desired solvent. The excess solid is crucial to ensure that

saturation is reached.

Equilibration: Tightly cap the vials and place them in a shaker set to a constant temperature

(typically 25°C or 37°C) for a predetermined period (e.g., 24, 48, or 72 hours) to allow the

system to reach equilibrium.

Phase Separation: After equilibration, allow the vials to stand to let the excess solid settle.

For fine suspensions, centrifugation at a high speed is necessary to pellet the undissolved

solid.

Sample Collection and Dilution: Carefully withdraw a clear aliquot of the supernatant.

Immediately dilute the aliquot with a suitable solvent to prevent precipitation and to bring the

concentration within the linear range of the analytical method.

Quantification: Analyze the diluted samples using a validated HPLC method to determine the

concentration of nealbarbital.

Calculation: Calculate the solubility by correcting for the dilution factor. The experiment

should be performed in triplicate for each solvent.
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Part 2: Stability Profile of Nealbarbital
Assessing the chemical stability of nealbarbital is critical for determining its shelf-life,

identifying appropriate storage conditions, and ensuring the safety of the drug product by

characterizing its degradation products.[11] The barbiturate ring system is known to be

susceptible to several degradation pathways.

Potential Degradation Pathways
Based on the chemical structure of nealbarbital and the known degradation patterns of other

barbiturates, the following are the most probable degradation pathways:

Hydrolysis: The amide bonds within the barbiturate ring are susceptible to hydrolysis,

particularly under alkaline conditions.[12][13][14] This can lead to ring-opening to form

malonuric acid derivatives, which can further degrade. The presence of the allyl group may

also be susceptible to reactions in acidic or basic media.

Oxidation: The allyl group is a potential site for oxidative degradation.[15][16][17][18][19]

Peroxide impurities in excipients can initiate oxidative chain reactions.

Photodegradation: Exposure to light, particularly UV radiation, can induce photochemical

reactions in the barbiturate ring and the allyl side chain, potentially leading to the formation of

isocyanate intermediates and other degradation products.[20][21][22][23][24]

Thermal Degradation: High temperatures can accelerate hydrolytic and oxidative

degradation processes.

Forced Degradation Studies (Stress Testing)
Forced degradation studies are essential to identify potential degradation products and to

develop and validate a stability-indicating analytical method.[25][26][27][28] These studies

involve subjecting the drug substance to conditions more severe than those used in

accelerated stability testing.[29][30][31][32]

Table of Forced Degradation Conditions for Nealbarbital
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Stress Condition
Typical Reagents and
Conditions

Potential Degradation
Pathway

Acid Hydrolysis
0.1 M HCl at 60°C for 24-48

hours

Hydrolysis of the barbiturate

ring (slower than base-

catalyzed)

Base Hydrolysis
0.1 M NaOH at room

temperature for 2-8 hours

Rapid hydrolysis of the

barbiturate ring

Oxidation
3% H2O2 at room temperature

for 24 hours
Oxidation of the allyl side chain

Thermal Degradation
Solid drug substance at 80°C

for 48 hours

Acceleration of hydrolysis and

oxidation

Photodegradation

Exposure to light providing an

overall illumination of not less

than 1.2 million lux hours and

an integrated near-ultraviolet

energy of not less than 200

watt-hours/square meter (ICH

Q1B)

Photolytic cleavage and

rearrangement reactions

Experimental Protocol for Forced Degradation Studies
Objective: To generate potential degradation products of nealbarbital and to assess the

stability-indicating nature of the analytical method.

Materials:

Nealbarbital

Reagents for stress conditions (HCl, NaOH, H2O2)

pH meter

Temperature-controlled oven

Photostability chamber
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Validated stability-indicating HPLC method

Procedure:

Sample Preparation: Prepare solutions of nealbarbital (e.g., 1 mg/mL) in the respective

stress media (acid, base, water for thermal and photolytic studies with a co-solvent if

necessary, and water with H2O2 for oxidation). For solid-state thermal and photolytic studies,

spread a thin layer of the powder in a suitable container.

Stress Application: Expose the samples to the conditions outlined in the table above. It is

advisable to take samples at multiple time points to track the progression of degradation.

Neutralization (for hydrolytic studies): After the stress period, cool the samples from

hydrolytic studies to room temperature and neutralize them to prevent further degradation.

Sample Analysis: Analyze the stressed samples, along with an unstressed control, using a

developed stability-indicating HPLC method.

Data Evaluation:

Assess the percentage of degradation of nealbarbital.

Examine the chromatograms for the appearance of new peaks corresponding to

degradation products.

Perform peak purity analysis of the nealbarbital peak to ensure it is free from co-eluting

degradants.

Calculate the mass balance to account for all the material after degradation.

Development of a Stability-Indicating HPLC Method
A stability-indicating method is a validated analytical procedure that can accurately and

precisely measure the active ingredient without interference from degradation products,

process impurities, or excipients.[33][34][35][36][37]

Key Considerations for Method Development:
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Column Chemistry: A C18 column is a common starting point for the analysis of barbiturates.

Mobile Phase: A mixture of an aqueous buffer (e.g., phosphate or acetate) and an organic

modifier (e.g., acetonitrile or methanol) is typically used. Gradient elution is often necessary

to separate the parent drug from its more polar degradation products.

Detection: UV detection is suitable for nealbarbital due to the chromophoric barbiturate ring.

The detection wavelength should be chosen to maximize the response for both the parent

drug and the expected degradants.

Method Validation: The method must be validated according to ICH guidelines, including

specificity (demonstrated through forced degradation studies), linearity, accuracy, precision,

and robustness.

Visualizations
Experimental Workflow for Solubility Determination
Caption: Workflow for Shake-Flask Solubility Determination.

Logical Flow of a Forced Degradation Study
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Stress Conditions

Acid Hydrolysis

Analyze by Stability-
Indicating HPLC Method

Base Hydrolysis Oxidation (H2O2) Thermal (Heat) Photolytic (Light)

Nealbarbital API

Evaluate:
- % Degradation

- Degradation Profile
- Mass Balance
- Peak Purity

Click to download full resolution via product page

Caption: Forced Degradation Study Workflow.

Conclusion
While specific experimental data on the solubility and stability of nealbarbital are limited in

publicly accessible literature, this guide provides a robust framework for its characterization

based on its chemical structure and the well-understood behavior of the barbiturate class of

compounds. The provided experimental protocols for solubility determination and forced

degradation studies, in conjunction with the development of a validated stability-indicating

HPLC method, will enable researchers and drug development professionals to generate the

necessary data to support formulation design, define storage conditions, and ensure the quality

and safety of any potential nealbarbital-containing drug product. Adherence to ICH guidelines

throughout the experimental process is crucial for regulatory acceptance.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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